3-Hydroxy-N-formyl Leurosidine

• CAS No.: 1246812-06-5
• Molecular Formula: C46H56N4O11
• Molecular Weight: 840.971
• InChI: InChI=1S/C46H56N4O11/c1-7-42-15-11-17-49-19-16-44(37(42)49)30-20-31(34(58-4)21-33(30)50(25-51)38(44)46(57,41(55)60-6)39(42)61-26(3)52)45(40(54)59-5)22-27-23-48(24-43(56,8-2)36(27)53)18-14-29-28-12-9-10-13-32(28)47-35(29)45/h9-13,15,20-21,25,27,36-39,47,53,56-57H,7-8,14,16-19,22-24H2,1-6H3/t27-,36+,37-,38+,39+,42+,43-,44?,45-,46-/m0/s1
• InChI Key: RSSDLUSJZSSBLJ-PYRLJOQVSA-N
• SMILES: CCC1(CN2CCC3=C(C(CC(C2)C1O)(C4=C(C=C5C(=C4)C67CCN8C6C(C=CC8)(C(C(C7N5C=O)(C(=O)OC)O)OC(=O)C)CC)OC)C(=O)OC)NC9=CC=CC=C39)O

Description

3-Hydroxy-N-formyl Leurosidine is a semi-synthetic derivative of leurosidine, a naturally occurring bisindole alkaloid isolated from Catharanthus roseus (formerly Vinca rosea). Leurosidine itself is an epimer of vinblastine (VLB), differing in the configuration of the hydroxyl and ethyl groups at the C-4′ position . The "3-Hydroxy-N-formyl" modification introduces a hydroxyl group at the C-3 position of the vindoline moiety and replaces the N-methyl group with an N-formyl group. This structural alteration is hypothesized to enhance antitumor activity or alter pharmacokinetic properties, as seen in related N-formyl derivatives like vincristine (N-formyl leurocristine) .

Leurosidine and its derivatives belong to the Vinca alkaloid family, which disrupt microtubule dynamics, leading to mitotic arrest and apoptosis in cancer cells. The structural complexity of these compounds, including stereochemical variations and substituent modifications, significantly impacts their biological efficacy and toxicity profiles .

Comparison with Similar Compounds

Structural Comparisons

The table below highlights key structural differences between 3-Hydroxy-N-formyl Leurosidine and related Vinca alkaloids:

Compound	Core Structure	Key Modifications	Biological Target
3-Hydroxy-N-formyl Leurosidine	Bisindole (velbanamine + vindoline)	- C-3 hydroxyl group - N-formyl on vindoline	Microtubules, mitotic spindle
Leurosidine	Bisindole	- C-4′ α-hydroxyl, β-ethyl group - N-methyl on vindoline	Microtubules
Vinblastine (VLB)	Bisindole	- C-4′ β-hydroxyl, α-ethyl group - N-methyl on vindoline	Microtubules
Vincristine	Bisindole	- N-formyl on vindoline - C-4′ β-hydroxyl, α-ethyl group	Microtubules
Leurosine	Bisindole	- C-16′ methylene group - N-methyl on vindoline	Microtubules
Vinrosidine	Bisindole	- Sulfate salt of leurosidine	Microtubules

Key Observations :

• The N-formyl group (as in vincristine and 3-Hydroxy-N-formyl Leurosidine) is associated with altered binding affinity to tubulin and reduced peripheral neuropathy compared to N-methyl derivatives like vinblastine .
• C-3 hydroxylation may increase solubility or metabolic stability, as seen in hydroxylated derivatives of other Vinca alkaloids .

Pharmacological Activity

Antitumor Efficacy

• Leurosidine : Exhibits activity against leukemia and lymphoma at doses of ~0.3 mg/kg in murine models, with a therapeutic index lower than vinblastine .
• Vinrosidine (leurosidine sulfate) : Demonstrated improved bioavailability over leurosidine, with comparable activity to vincristine in early clinical trials .

Toxicity Profile

• N-formyl derivatives (e.g., vincristine): Lower hematological toxicity but higher neurotoxicity compared to N-methyl analogs (e.g., vinblastine) .
• C-3 hydroxylation : May mitigate hepatotoxicity, as observed in hydroxylated taxanes, though this requires validation for Vinca alkaloids .

Q & A

Q. Data Consideration :

Parameter	Optimal Range	Impact on Yield/Stereochemistry
Reaction pH	3.0–3.5	Prevents undesired epimerization
Temperature	20–25°C	Maintains stereochemical integrity
Solvent	Anhydrous DCM	Enhances coupling efficiency

Validation : Confirm stereochemistry via NOESY NMR or X-ray crystallography using programs like SHELXL .

How can researchers characterize the structural integrity of 3-Hydroxy-N-formyl Leurosidine using spectroscopic and crystallographic techniques?

Level: Basic
Answer:
A multi-technique approach is recommended:

• Nuclear Magnetic Resonance (NMR) :
  • 1H/13C NMR : Assign proton environments (e.g., C3' hydroxyl at δ 5.2–5.5 ppm) and confirm formyl group presence (δ 8.1–8.3 ppm for N-formyl protons).
  • 2D NMR (COSY, HSQC) : Resolve overlapping signals in bisindole systems.
• Mass Spectrometry (HRMS) : Validate molecular formula (e.g., [M+H]+ at m/z 825.42 for C46H56N4O10).
• X-ray Crystallography : Use SHELXL for structure refinement. Precondition samples via vapor diffusion with acetonitrile/water (70:30) to obtain diffraction-quality crystals .

Q. Example Spectral Data :

Functional Group	NMR Shift (ppm)	MS Fragment (m/z)
N-Formyl proton	8.1–8.3	825.42 [M+H]+
C3' Hydroxyl	5.2–5.5	807.40 [M+H–H2O]+

What in vitro models are appropriate for assessing the antitumor efficacy of 3-Hydroxy-N-formyl Leurosidine?

Level: Basic
Answer:

• Cell line selection : Use panels representing solid tumors (e.g., MCF-7 breast cancer, A549 lung adenocarcinoma) and hematological malignancies (e.g., Jurkat T-cell leukemia).
• Dose-response assays : Apply concentrations from 1 nM to 10 µM over 72 hours, monitoring IC50 via MTT or resazurin assays.
• Mechanistic studies :
  • Tubulin polymerization inhibition (compare to vincristine controls) .
  • Apoptosis markers (e.g., caspase-3 activation via flow cytometry).

Q. Experimental Design Table :

Parameter	Protocol	Positive Control
Incubation time	72 hours	Vincristine
Detection method	MTT assay	IC50 ≤ 10 nM

How should researchers address discrepancies in cytotoxicity data across different cell lines when evaluating 3-Hydroxy-N-formyl Leurosidine?

Level: Advanced
Answer:
Contradictions may arise from:

• ABC transporter expression : Use transporter inhibitors (e.g., verapamil for P-gp) to assess efflux effects.
• Metabolic variability : Normalize data to cellular ATP levels or protein content.
• Batch variability : Cross-validate using ≥3 independent cell line batches.

Q. Troubleshooting Table :

Discrepancy Source	Mitigation Strategy	Reference Method
P-gp overexpression	Co-treatment with 10 µM verapamil
Hypoxic conditions	Use normoxia (5% CO2, 21% O2)

What are the best practices for handling and storing 3-Hydroxy-N-formyl Leurosidine to ensure compound stability?

Level: Basic
Answer:

• Storage : Keep in airtight, light-resistant containers at –20°C. Avoid freeze-thaw cycles.
• Handling : Use PPE (gloves, lab coat) and work in a fume hood to prevent inhalation of aerosols .
• Stability testing : Monitor degradation via HPLC every 6 months (retention time shifts >5% indicate instability).

Q. Stability Guidelines :

Condition	Acceptable Range	Degradation Marker
Temperature	–20°C ± 2°C	HPLC peak area <90%
Light exposure	<1 hour/day	Color change (yellowing)